9-(((4-(Trifluoromethyl)phenyl)methyl)amino)-1,2,3,4-tetrahydro-1-acridinol

• CAS No.: 104628-37-7
• Molecular Formula: C21H19F3N2O
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 9-[[4-(trifluoromethyl)phenyl]methylamino]-1,2,3,4-tetrahydroacridin-1-ol
• InChI: InChI=1S/C21H19F3N2O/c22-21(23,24)14-10-8-13(9-11-14)12-25-20-15-4-1-2-5-16(15)26-17-6-3-7-18(27)19(17)20/h1-2,4-5,8-11,18,27H,3,6-7,12H2,(H,25,26)
• InChI Key: OWMWWMZMOLIDRD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C3=CC=CC=C3N=C2C1)NCC4=CC=C(C=C4)C(F)(F)F)O

Description

9-(((4-(Trifluoromethyl)phenyl)methyl)amino)-1,2,3,4-tetrahydro-1-acridinol is a useful research compound. Its molecular formula is C21H19F3N2O and its molecular weight is 372.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 100 ml of dry THF was dissolved 2.49 g of 3,4-dihydro-9-(4-trifluoromethylbenzylamino)acridin-1(2H)-one. The mechanically stirred solution was cooled under nitrogen to 10° C. and 3.4 of 1M LiAlH4 in THF was added dropwise over 10 minutes. After 1/2 hour of stirring, the reaction was complete. It was neutralized with 1 ml of saturated ammonium chloride solution and the resulting salts were filtered. The filtrate was evaporated to a solid which was recrystallized from 1:1 dichloromethane/pentane to yield 1.91 g of solid, mp 174°-176° C.